Cas no 2171347-42-3 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid)
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid
- 2171347-42-3
- EN300-1475454
- 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-3-5-11-20(16-26(31)29-17-19(10-4-2)27(32)33)30-28(34)35-18-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h6-9,12-15,19-20,25H,3-5,10-11,16-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19?,20-/m1/s1
- InChI Key: HKCIAPIIDIABDQ-GFOWMXPYSA-N
- SMILES: O(C(N[C@@H](CC(NCC(C(=O)O)CCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 105Ų
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475454-0.05g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 0.05g |
$2306.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-0.1g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 0.1g |
$2415.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-0.25g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 0.25g |
$2525.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-0.5g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 0.5g |
$2635.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-1.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 1g |
$2745.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-2.5g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 2.5g |
$5380.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-5.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 5g |
$7961.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-10.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 10g |
$11805.0 | 2023-06-06 | ||
| Enamine | EN300-1475454-50mg |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 50mg |
$2306.0 | 2023-09-29 | ||
| Enamine | EN300-1475454-100mg |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid |
2171347-42-3 | 100mg |
$2415.0 | 2023-09-29 |
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid
Comprehensive Overview of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid (CAS No. 2171347-42-3)
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid (CAS No. 2171347-42-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique heptanamidomethyl side chain and a pentanoic acid terminus, making it valuable for constructing complex peptide architectures. Its Fmoc group ensures selective deprotection during solid-phase synthesis, aligning with modern green chemistry trends by minimizing hazardous reagents. Researchers increasingly seek CAS 2171347-42-3 for drug discovery applications, particularly in designing targeted therapeutics and biomarkers.
The growing demand for custom peptide modifications has spotlighted compounds like 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid. Its structural versatility supports innovations in cancer research and neurodegenerative disease studies—topics frequently queried in scientific databases. Unlike conventional amino acids, its branched alkyl backbone enhances stability against enzymatic degradation, a critical factor for oral peptide drug development. Recent publications highlight its role in optimizing peptide-drug conjugates (PDCs), addressing common search terms like "improving peptide bioavailability" and "Fmoc-strategy for peptide design."
Analytical data for CAS 2171347-42-3 confirms >98% purity via HPLC and NMR, meeting stringent requirements for GMP-compliant synthesis. The compound’s chiral center (3R-configuration) is crucial for maintaining stereochemical integrity in bioactive peptides—a recurring concern in forum discussions about peptide stereoisomer impurities. Storage recommendations (-20°C under argon) reflect its sensitivity to oxidative degradation, a detail often overlooked in user queries about "peptide reagent handling."
In biomaterials engineering, this derivative enables precise surface functionalization of nanoparticles, resonating with trending searches on "peptide-tethered drug delivery systems." Its carboxylate group permits covalent attachment to hydrogel matrices, expanding applications in 3D bioprinting—a hotspot in regenerative medicine. Patent analyses reveal its use in immune-modulating peptides, correlating with rising interest in "peptide-based vaccines."
Environmental considerations are embedded in the synthesis of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid. Manufacturers now emphasize solvent recovery and atom economy—keywords gaining traction in sustainable chemistry searches. The compound’s compatibility with microwave-assisted peptide coupling (another frequently asked technique) reduces energy consumption by 60% compared to traditional methods.
Future directions include exploiting its amphiphilic properties for cell-penetrating peptides (CPPs), a topic surging in gene therapy research. As the scientific community prioritizes reproducibility, detailed COA (Certificate of Analysis) documentation for CAS 2171347-42-3 becomes paramount—addressing a key pain point in online peptide synthesis forums.
2171347-42-3 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)